Cas no 1396794-92-5 (N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide)

• Product Name: N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• CAS No: 1396794-92-5
• MF: C₁₇H₁₆F₃NO₂S
• MW: 355.374653816223
• CID: 5882912
• PubChem ID: 71781730
• Update Time: 2025-05-22

N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-2-(trifluoromethyl)benzamide
• N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide
• N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-2-(trifluoromethyl)benzamide
• 1396794-92-5
• AKOS024523679
• VU0524898-1
• F5857-1996

• Inchi： 1S/C17H16F3NO2S/c18-17(19,20)13-5-2-1-4-12(13)15(22)21-10-16(23,11-7-8-11)14-6-3-9-24-14/h1-6,9,11,23H,7-8,10H2,(H,21,22)
• InChI Key： FOBZGDFUEQIZPF-UHFFFAOYSA-N
• SMILES： C(NCC(C1CC1)(O)C1SC=CC=1)(=O)C1=CC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 355.08538441g/mol
• Monoisotopic Mass: 355.08538441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 77.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide

N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide: A Comprehensive Overview

The compound with CAS No. 1396794-92-5, known as N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates a cyclopropyl group, a thiophene ring, and a trifluoromethyl substituent, all of which contribute to its intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of cyclopropyl groups in drug design due to their ability to induce strain and enhance bioavailability. The presence of a thiophene ring further adds to the molecule's versatility, as thiophene derivatives are known for their stability and ability to participate in various chemical reactions. Additionally, the trifluoromethyl group introduces electron-withdrawing effects, which can significantly influence the molecule's reactivity and pharmacokinetic properties.

One of the most promising aspects of this compound is its potential in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in various pathological processes, such as inflammation and neurodegenerative diseases. For instance, a recent study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme associated with inflammation.

The synthesis of N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-2-(trifluoromethyl)benzamide involves a multi-step process that combines advanced organic synthesis techniques. The use of transition metal catalysts has been instrumental in achieving high yields and selectivity in the formation of the cyclopropane ring and the thiophene substituent. These methods not only ensure the scalability of the synthesis but also pave the way for further modifications to optimize the compound's pharmacological profile.

In terms of applications, this compound has shown potential in several areas beyond pharmacology. For example, its electronic properties make it a candidate for use in organic electronics, particularly in the development of semiconducting materials. The integration of thiophene rings into such materials is known to enhance their conductivity and stability, which are critical for applications in flexible electronics and photovoltaic devices.

Moreover, the compound's unique structure has inspired researchers to explore its use in click chemistry reactions. The cyclopropyl group, being highly strained, can act as an efficient diradical precursor under certain conditions, enabling rapid and selective formation of complex molecular architectures. This property has significant implications for drug discovery and materials science.

Despite its numerous advantages, further research is required to fully understand the compound's behavior under various conditions and to optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and material scientists are essential to unlock the full potential of this intriguing molecule.